Cas no 105474-03-1 (10-acetamidodecanoic acid)

• Product Name: 10-acetamidodecanoic acid
• CAS No: 105474-03-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 1065737
• PubChem ID: 121007270
• Update Time: 2023-11-24

10-acetamidodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 10-acetylamino-decanoic acid
• CID 121007270
• 10-(acetylamino)- Decanoic acid
• Decanoic acid, 10-(acetylamino)-
• 10-acetamidodecanoic acid

• Inchi： 1S/C12H23NO3/c1-11(14)13-10-8-6-4-2-3-5-7-9-12(15)16/h2-10H2,1H3,(H,13,14)(H,15,16)
• InChI Key： HJZYOWWKZLHXPW-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCNC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 204
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.009±0.06 g/cm3(Predicted)
• Melting Point: 120-121 °C
• Boiling Point: 433.9±18.0 °C(Predicted)
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids